Cas no 789490-64-8 (1-NAPHTHALENOL, 7-BROMO-1,2,3,4-TETRAHYDRO-, (1S)-)

1-Naphthalenol, 7-bromo-1,2,3,4-tetrahydro-, (1S)- is a chiral brominated tetrahydro-naphthol derivative with significant utility in organic synthesis and pharmaceutical research. Its stereospecific (1S) configuration ensures high enantioselectivity, making it valuable for asymmetric synthesis and chiral intermediate applications. The bromo substituent at the 7-position enhances reactivity for further functionalization, enabling precise modifications in complex molecule construction. This compound’s rigid tetrahydronaphthalene backbone contributes to structural stability, while the phenolic group offers versatility in derivatization. Suitable for use in medicinal chemistry and catalyst development, it provides a reliable building block for bioactive compound synthesis. High purity and well-defined stereochemistry ensure consistent performance in research and industrial applications.

1-NAPHTHALENOL, 7-BROMO-1,2,3,4-TETRAHYDRO-, (1S)- structure

789490-64-8 structure

Product Name:1-NAPHTHALENOL, 7-BROMO-1,2,3,4-TETRAHYDRO-, (1S)-

CAS No:789490-64-8

MF:C₁₀H₁₁BrO

MW:227.097742319107

CID:3203811

PubChem ID:39098114

Update Time:2025-10-29

1-NAPHTHALENOL, 7-BROMO-1,2,3,4-TETRAHYDRO-, (1S)- Chemical and Physical Properties

Names and Identifiers

- 1-NAPHTHALENOL, 7-BROMO-1,2,3,4-TETRAHYDRO-, (1S)-
- AT36500
- AKOS017547044
- (1S)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ol
- 789490-64-8
- EN300-5135746
- SCHEMBL22143555
- Inchi： 1S/C10H11BrO/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h4-6,10,12H,1-3H2/t10-/m0/s1
- InChI Key： SXVUISODQKZWFM-JTQLQIEISA-N
- SMILES： BrC1C=CC2=C(C=1)[C@H](CCC2)O

Computed Properties

Exact Mass: 225.99933Da
Monoisotopic Mass: 225.99933Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 20.2Å²

1-NAPHTHALENOL, 7-BROMO-1,2,3,4-TETRAHYDRO-, (1S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-5135746-1.0g	(1S)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ol	789490-64-8	95%	1g	$0.0	2023-06-07
1PlusChem	1P0292P0-50mg	(1S)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ol	789490-64-8	95%	50mg	$402.00	2024-04-21
1PlusChem	1P0292P0-100mg	(1S)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ol	789490-64-8	95%	100mg	$589.00	2024-04-21
1PlusChem	1P0292P0-250mg	(1S)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ol	789490-64-8	95%	250mg	$813.00	2024-04-21
1PlusChem	1P0292P0-500mg	(1S)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ol	789490-64-8	95%	500mg	$1248.00	2024-04-21
1PlusChem	1P0292P0-1g	(1S)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ol	789490-64-8	95%	1g	$1581.00	2024-04-21
1PlusChem	1P0292P0-2.5g	(1S)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ol	789490-64-8	95%	2.5g	$3039.00	2024-04-21
1PlusChem	1P0292P0-5g	(1S)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ol	789490-64-8	95%	5g	$4465.00	2024-04-21
1PlusChem	1P0292P0-10g	(1S)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ol	789490-64-8	95%	10g	$6592.00	2024-04-21
Aaron	AR0292XC-50mg	(1S)-7-bromo-1,2,3,4-tetrahydronaphthalen-1-ol	789490-64-8	95%	50mg	$417.00	2025-02-17